Cas no 131908-96-8 (2(3H)-Benzothiazolone,5-methyl-7-nitro-)

• Product Name: 2(3H)-Benzothiazolone,5-methyl-7-nitro-
• CAS No: 131908-96-8
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 102244
• PubChem ID: 14772355
• Update Time: 2025-04-18

2(3H)-Benzothiazolone,5-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,5-methyl-7-nitro-
• 2(3H)-Benzothiazolone,5-methyl-7-nitro-(9CI)
• SCHEMBL9489085
• 5-methyl-7-nitro-3H-1,3-benzothiazol-2-one
• 131908-96-8
• 5-methyl-7-nitrobenzo[d]thiazol-2(3H)-one

• Inchi： 1S/C8H6N2O3S/c1-4-2-5-7(14-8(11)9-5)6(3-4)10(12)13/h2-3H,1H3,(H,9,11)
• InChI Key： ZGYIOMXBAHBJHU-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C)C=C(C1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.00991323g/mol
• Monoisotopic Mass: 210.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 100Ų